3-(4-quinazolinylamino)phenol hydrochloride
Overview
Description
3-(4-quinazolinylamino)phenol hydrochloride is a chemical compound that has been widely studied for its potential applications in scientific research. It is a synthetic compound that has been used in various studies to investigate its mechanism of action and its biochemical and physiological effects.
Scientific Research Applications
3-(4-quinazolinylamino)phenol hydrochloride has been used in various scientific research applications, including cancer research, neuroscience, and drug discovery. It has been shown to have potential anticancer activity by inhibiting the growth of cancer cells in vitro and in vivo. It has also been studied for its potential use as a neuroprotective agent in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, it has been investigated as a potential drug candidate for the treatment of various other diseases such as diabetes and inflammation.
Mechanism of Action
The mechanism of action of 3-(4-quinazolinylamino)phenol hydrochloride is not fully understood. However, it has been suggested that it may act by inhibiting specific enzymes or signaling pathways that are involved in cell growth and survival. It has also been shown to induce apoptosis (programmed cell death) in cancer cells.
Biochemical and Physiological Effects:
3-(4-quinazolinylamino)phenol hydrochloride has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of specific enzymes such as tyrosine kinases and protein kinases, which are involved in cell signaling and growth. It has also been shown to induce oxidative stress and DNA damage in cancer cells, leading to their death.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3-(4-quinazolinylamino)phenol hydrochloride in lab experiments is its potential to inhibit specific enzymes or signaling pathways, which can provide insights into their role in various biological processes. However, one of the limitations of using this compound is its potential toxicity, which can affect the viability of cells and tissues. Therefore, careful dose-response studies are required to determine the optimal concentration for each experiment.
Future Directions
There are several future directions for the study of 3-(4-quinazolinylamino)phenol hydrochloride. One potential direction is to investigate its potential use as a therapeutic agent for various diseases such as cancer, neurodegenerative diseases, and inflammation. Another direction is to study its mechanism of action in more detail, including the identification of its molecular targets and the signaling pathways involved. Additionally, further studies are needed to determine the optimal dose and administration route for this compound in different experimental models.
Synthesis Methods
The synthesis of 3-(4-quinazolinylamino)phenol hydrochloride involves the reaction of 4-chloro-3-nitrophenol with 4-aminobenzoic acid in the presence of a reducing agent such as sodium dithionite. The resulting intermediate is then treated with hydrochloric acid to yield 3-(4-quinazolinylamino)phenol hydrochloride. The purity of the compound can be improved by recrystallization from a suitable solvent.
properties
IUPAC Name |
3-(quinazolin-4-ylamino)phenol;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11N3O.ClH/c18-11-5-3-4-10(8-11)17-14-12-6-1-2-7-13(12)15-9-16-14;/h1-9,18H,(H,15,16,17);1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SHTRCGWEOYJIQC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=NC=N2)NC3=CC(=CC=C3)O.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12ClN3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.72 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(4-Quinazolinylamino)phenol hydrochloride | |
CAS RN |
168836-04-2 |
Source
|
| Record name | Phenol, 3-(4-quinazolinylamino)-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=168836-04-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-amino-4-[3-(4-chlorophenoxy)phenyl]-5-oxo-4H,5H-pyrano[3,2-c]chromene-3-carbonitrile](/img/structure/B5207615.png)
![dimethyl 2-[(3,4,5-triethoxybenzoyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3,4-dicarboxylate](/img/structure/B5207620.png)
![N-(1-{1-[3-(2-hydroxyethoxy)benzyl]-4-piperidinyl}-1H-pyrazol-5-yl)cyclopropanecarboxamide](/img/structure/B5207630.png)
![N-[2-(4-ethoxyphenoxy)ethyl]-3-methoxy-1-propanamine](/img/structure/B5207638.png)
![1-[(5-methyl-2-thienyl)carbonyl]piperidine](/img/structure/B5207640.png)
![11-(4-ethoxyphenyl)-3-(4-methoxyphenyl)-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e][1,4]diazepin-1-one](/img/structure/B5207641.png)
![3'-(4-bromophenyl)-5'-(4-methylphenyl)dispiro[indene-2,2'-furan-4',2''-indene]-1,1'',3,3''-tetrone](/img/structure/B5207652.png)
![1-(4-ethylbenzyl)-4-[(4-methylphenoxy)acetyl]piperazine oxalate](/img/structure/B5207662.png)
![2-(3,4-dimethoxyphenyl)-3,5-dimethyl-7-(4-methyl-1-piperazinyl)pyrazolo[1,5-a]pyrimidine](/img/structure/B5207668.png)
![2-[1,5-dimethyl-3-(methylthio)-1H-indol-2-yl]-N-(2-hydroxyethyl)acetamide](/img/structure/B5207679.png)
